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Compound of Interest

Compound Name: 2-(2-Nitrophenyl)ethanamine

Cat. No.: B1314092

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitrophenethylamine, also known as 2-(2-nitrophenyl)ethanamine, is a key chemical
intermediate in the synthesis of a variety of pharmacologically active compounds, particularly
those targeting neurological disorders. Its structure, featuring a phenethylamine backbone with
a nitro group at the ortho position of the phenyl ring, provides a versatile scaffold for the
development of novel therapeutics. This technical guide offers a comprehensive overview of
the physicochemical properties of 2-Nitrophenethylamine, detailed experimental protocols for
its synthesis and characterization, and an exploration of its known biological relevance.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-Nitrophenethylamine is
essential for its effective use in research and drug development. These properties influence its
reactivity, solubility, and pharmacokinetic profile. The available data for the free base of 2-
Nitrophenethylamine (CAS Number: 33100-15-1) are summarized below.

Table 1: Physicochemical Properties of 2-
Nitrophenethylamine
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Property Value Source
CAS Number 33100-15-1 [1112]
Molecular Formula CsH10N202 [1][3]
Molecular Weight 166.18 g/mol [11[3]
Appearance Brown. liquid or Red to Dark (4]
Red oll

Boiling Point 147 °C at 13 Torr (Predicted) [4]
Density 1.206 + 0.06 g/cm? (Predicted) [4]

pKa 9.37 £ 0.10 (Predicted) [4]
XLogP3 1.3 (2]

Slightly soluble in Chloroform

Solubility and Methanol. Soluble in [3114]
Acetonitrile.
Storage Conditions 0-8°C [1][2]

It is important to distinguish the free base from its hydrochloride salt, 2-Nitrophenethylamine
hydrochloride (CAS Number: 861337-74-8), which is a light yellow or off-white solid with a
melting point of 174.5 °C.[5][6]

Synthesis and Purification

The primary synthetic route to 2-Nitrophenethylamine involves the reduction of 2-
nitrophenylacetonitrile.

Experimental Protocol: Synthesis of 2-
Nitrophenethylamine

Reaction Scheme:
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2-Nitrophenylacetonitrile Reduction »- 2-Nitrophenethylamine

Synthesis

Dissolve 2-Nitrophenylacetonitrile in THF
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2-Nitrophenethylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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